Well-defined two dimensional covalent organic polymers: rational design, controlled syntheses, and potential applications
Polymer Chemistry Pub Date: 2015-01-23 DOI: 10.1039/C4PY01383B
Abstract
Two-dimensional (2D) covalent organic polymers (COPs) and derivatives hold great potential for a large variety of applications, including gas storage, sensing, energy conversion and storage, and electrocatalysis. Moreover, 2D COPs offer excellent opportunities for fundamental study on an exciting class of new polymeric materials with unique 2D structures and novel properties. However, the design and synthesis of well-defined 2D COPs remain a big challenge. In this article, we review recent progress on 2D COPs and their derivatives. Some concepts on the rational design and syntheses of well-defined 2D COPs and their derivatives are discussed, along with their potential applications as well as the perspectives and challenges in this emerging field.
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